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Compound of Interest

Compound Name: 4-Hydroxyisophthalaldehyde
CAS No.: 3328-70-9
Cat. No.: B183874

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 4-Hydroxyisophthalaldehyde (CAS No. 3328-70-9). Adherence to these
procedures is critical for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Hydroxyisophthalaldehyde is classified as a hazardous substance with the following
primary risks:

o Skin Irritation: Causes skin irritation.[1]
» Eye Irritation: Causes serious eye irritation.[1]

» Respiratory Irritation: May cause respiratory irritation.[1]
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Due to these hazards, the following personal protective equipment is mandatory when handling
this compound.

PPE Category Specification Rationale
) Chemically resistant gloves To prevent skin contact and
Hand Protection o o
(e.g., Nitrile rubber). irritation.
) Safety goggles with side To protect eyes from dust
Eye and Face Protection ) _ )
shields or a face shield. particles and splashes.

NIOSH-approved respirator ) ]
To prevent inhalation of the
(e.g., N95 dust mask) or work

Respiratory Protection ) - ) powder, which can cause
in a certified chemical fume ) o
respiratory tract irritation.
hood.
) Laboratory coat, long pants, To protect skin from accidental
Body Protection )
and closed-toe shoes. spills.

Quantitative Safety and Physical Data

The following table summarizes key quantitative data for 4-Hydroxyisophthalaldehyde.

Property Value

Molecular Formula CsHeOs3

Molecular Weight 150.13 g/mol [1]

Melting Point 109 °C[2]

Boiling Point 266.0 £ 25.0 °C (Predicted)[3]
GHS Hazard Statements H315, H319, H335[1][2]

P261, P264, P271, P280, P302+P352,
GHS Precautionary Statements P304+P340, P305+P351+P338, P362+P364,
P403+P233, P405, P501[1][2]
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Occupational Exposure Limits (OELs) such as Permissible Exposure Limits (PEL) or Threshold
Limit Values (TLV) have not been established for 4-Hydroxyisophthalaldehyde. In the
absence of specific OELSs, it is crucial to handle this compound with high caution, minimizing all
potential exposures.

Step-by-Step Operational Plan

This section outlines the procedural workflow for the safe handling of 4-
Hydroxyisophthalaldehyde, from receipt to disposal.

3.1. Receiving and Storage
 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[4] The recommended storage temperature is
between 2-8°C under an inert atmosphere.[3]

» Labeling: Ensure the container is clearly labeled with the chemical name and hazard
pictograms.

3.2. Handling and Experimental Use

o Engineering Controls: All weighing and handling of the solid compound should be conducted
in a certified chemical fume hood or a glove box to minimize inhalation exposure.[5][6]

¢ Dispensing: When weighing, use a spatula and a weigh boat to avoid generating dust. Avoid
pouring the powder directly from the container.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

3.3. Spill Management

e Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,
and place it into a sealed container for disposal. The spill area should then be
decontaminated.
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e Major Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.

Disposal Plan

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

o Waste Collection: Collect all waste containing 4-Hydroxyisophthalaldehyde, including
contaminated PPE and cleaning materials, in a clearly labeled, sealed, and compatible
waste container.

¢ Aldehyde Deactivation (Optional): For liquid waste streams containing 4-
Hydroxyisophthalaldehyde, chemical deactivation to a less hazardous substance may be
an option. This process typically involves oxidation to the corresponding carboxylic acid.
However, this should only be performed by trained personnel and in accordance with your
institution's waste management policies.

o Final Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office or a licensed chemical waste disposal
company.

Experimental Workflow Diagram

The following diagram illustrates the key steps and decision points in the safe handling of 4-
Hydroxyisophthalaldehyde.
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Workflow for Handling 4-Hydroxyisophthalaldehyde
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Workflow for Handling 4-Hydroxyisophthalaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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